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Introduction

N-(3-Carboxyphenyl)anthranilic acid, also known as 2,3'-iminodibenzoic acid (CAS No.
27693-67-0), is a specialized organic molecule belonging to the N-aryl anthranilic acid class of
compounds. This class is of significant interest in medicinal chemistry as it forms the structural
backbone of several non-steroidal anti-inflammatory drugs (NSAIDs) and other biologically
active molecules.[1] Anthranilic acid and its derivatives are versatile precursors in the synthesis
of a wide array of compounds, exhibiting activities ranging from anti-inflammatory and
analgesic to antimicrobial and antiviral.[2][3] This guide provides a comprehensive technical
overview of N-(3-Carboxyphenyl)anthranilic acid, including its synthesis, physicochemical
properties, spectral characterization, and potential applications, with a focus on providing
actionable insights for laboratory and drug development professionals.

Physicochemical Properties
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N-(3-Carboxyphenyl)anthranilic acid is a dicarboxylic acid derivative of diphenylamine. While
extensive experimental data for this specific molecule is not widely published, its structural
properties can be inferred from its constituent parts and related compounds.

Property Value Source

CAS Number 27693-67-0 [4]

Molecular Formula C14H11NO4 [4]

Molecular Weight 257.24 g/mol [4]

Appearance Expected to be a solid General knowledge of similar

compounds
Storage Temperature 2-8°C [4]
Synthesis

The primary route for the synthesis of N-(3-Carboxyphenyl)anthranilic acid is the Ullmann
condensation, a well-established copper-catalyzed cross-coupling reaction.[2] This reaction
involves the coupling of an aryl halide with an amine. For the synthesis of N-(3-
Carboxyphenyl)anthranilic acid, this would typically involve the reaction of a 2-halobenzoic
acid (such as 2-chlorobenzoic acid) with 3-aminobenzoic acid.[2]

The general mechanism of the Ullmann condensation involves the formation of a copper(l) salt
of the amine, followed by oxidative addition of the aryl halide to the copper center. Reductive
elimination then yields the desired N-aryl product and regenerates the copper catalyst. The
reaction is typically carried out at elevated temperatures in a high-boiling polar solvent.[5]
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Caption: Ullmann Condensation for N-(3-Carboxyphenyl)anthranilic acid.

Detailed Experimental Protocol: A Representative
Ullmann Condensation

The following is a generalized, yet detailed, protocol for the synthesis of N-aryl anthranilic acids
via the Ullmann condensation, which can be adapted for the synthesis of N-(3-
Carboxyphenyl)anthranilic acid.[2]

Materials:

2-Chlorobenzoic acid

3-Aminobenzoic acid

Anhydrous potassium carbonate (K2COs)

Copper(l) oxide (Cuz20) or other suitable copper catalyst

High-boiling point solvent (e.g., N,N-dimethylformamide (DMF) or nitrobenzene)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-
chlorobenzoic acid, 3-aminobenzoic acid, anhydrous potassium carbonate, and the copper
catalyst in the chosen solvent.

» Heat the reaction mixture to reflux with constant stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete (typically several hours), cool the mixture to room temperature.

» Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the
product.

« Filter the crude product, wash it with water to remove inorganic salts, and then dry it.
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» Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol or
acetic acid) to obtain pure N-(3-Carboxyphenyl)anthranilic acid.

Spectroscopic Characterization

The structure of N-(3-Carboxyphenyl)anthranilic acid can be confirmed using various

spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of N-(3-Carboxyphenyl)anthranilic acid is expected to show characteristic
absorption bands for the functional groups present in the molecule.

Functional Group Expected Absorption Range (cm™?)
O-H stretch (Carboxylic acid) 3300-2500 (broad)

N-H stretch (Secondary amine) 3500-3300 (medium)

C=0 stretch (Carboxylic acid) 1780-1710

C=C stretch (Aromatic) 1600-1450

C-N stretch 1350-1250

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum will show a complex pattern of signals in the aromatic
region (typically & 6.5-8.5 ppm) due to the protons on the two benzene rings. The protons of the
carboxylic acid and the amine groups will appear as broad singlets, and their chemical shifts
can be concentration and solvent dependent.

13C NMR: The carbon NMR spectrum will display signals for the two carboxylic acid carbons
(typically in the range of d 165-175 ppm) and twelve aromatic carbons. The chemical shifts of
the aromatic carbons will be influenced by the positions of the amino and carboxyl substituents.

Potential Applications and Biological Activity
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The N-aryl anthranilic acid scaffold is a cornerstone in the development of NSAIDs.[1] These
compounds typically exert their anti-inflammatory effects through the inhibition of
cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins.[2]
Derivatives of anthranilic acid have also been investigated for a wide range of other
pharmacological activities, including:

o Antimicrobial and Antiviral Activity: Various derivatives have shown inhibitory effects against
different microbes and viruses.[3]

o Anticancer Activity: Some anthranilic acid analogs act as inducers of apoptosis and inhibitors
of signaling pathways involved in cancer progression, such as the hedgehog and mitogen-
activated protein kinase (MAPK) pathways.[3]

» Neuroprotective Effects: Certain derivatives have been found to downregulate pathways
associated with neurodegeneration.[3]

While specific biological studies on N-(3-Carboxyphenyl)anthranilic acid are not extensively
reported in publicly available literature, its structure suggests it could serve as a valuable
building block or a lead compound in drug discovery programs targeting inflammation, cancer,
or other diseases where modulation of the aforementioned pathways is beneficial. The
presence of two carboxylic acid groups may influence its solubility, polarity, and binding
characteristics to biological targets.
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Caption: Potential biological targets of N-aryl anthranilic acids.

Safety and Handling

Detailed safety information for N-(3-Carboxyphenyl)anthranilic acid is not readily available.
However, based on the known hazards of its parent compound, anthranilic acid, and related
benzoic acids, the following precautions should be taken:

o Eye and Skin Irritation: Anthranilic acid can cause serious eye irritation.[6][7] It is advisable to
wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling N-(3-Carboxyphenyl)anthranilic acid.

» Respiratory Irritation: Inhalation of dusts may cause respiratory tract irritation.[4] Work in a
well-ventilated area or use a fume hood.

 Ingestion: While the acute toxicity is expected to be low, ingestion should be avoided.

Always consult the material safety data sheet (MSDS) provided by the supplier for specific
handling and disposal instructions.

Conclusion

N-(3-Carboxyphenyl)anthranilic acid is a molecule with significant potential as a building
block in medicinal chemistry and materials science. Its synthesis via the Ullmann condensation
is a well-understood process, and its structural features suggest a range of possible biological
activities, consistent with the broader class of N-aryl anthranilic acids. While specific
experimental data for this compound is limited, this guide provides a solid foundation for
researchers and drug development professionals to understand its properties and potential
applications. Further research into the specific biological targets and pharmacological profile of
N-(3-Carboxyphenyl)anthranilic acid is warranted to fully explore its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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